Cas no 946254-21-3 (2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}-N-(furan-2-yl)methylacetamide
• CAS No: 946254-21-3
• MF: C₂₀H₁₉FN₂O₄
• MW: 370.374268770218
• CID: 6321762
• PubChem ID: 16852860
• Update Time: 2025-07-18

2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}-N-(furan-2-yl)methylacetamide
• 946254-21-3
• 2-[5-[(4-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]-N-(furan-2-ylmethyl)acetamide
• 2-(5-((4-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-(furan-2-ylmethyl)acetamide
• 2-{5-[(4-fluorophenyl)methoxy]-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}-N-[(furan-2-yl)methyl]acetamide
• F2471-0815
• AKOS024650422

• Inchi： 1S/C20H19FN2O4/c1-14-9-18(24)19(27-13-15-4-6-16(21)7-5-15)11-23(14)12-20(25)22-10-17-3-2-8-26-17/h2-9,11H,10,12-13H2,1H3,(H,22,25)
• InChI Key： OKBWLWONZPOIGD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C(C=C(C)N(C=1)CC(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 370.13288525g/mol
• Monoisotopic Mass: 370.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}-N-(furan-2-yl)methylacetamide

Introduction to Compound with CAS No. 946254-21-3 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 946254-21-3 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}-N-(furan-2-yl)methylacetamide, provides a detailed insight into its structural and functional characteristics. This intricate molecular architecture makes it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting complex biological pathways.

One of the most striking features of this compound is its heterocyclic core, which consists of a dihydropyridine ring system. Dihydropyridines are well-known for their role in calcium channel modulation, and derivatives of this class have been widely used in the treatment of hypertension and angina pectoris. The presence of a fluorine atom at the 4-position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for drug design.

The N-(furan-2-yl)methylacetamide moiety adds another layer of complexity to the compound, introducing a furan ring that is known to exhibit significant bioactivity. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements suggests that this compound may possess multiple pharmacological activities, making it a versatile tool for preclinical research.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify potential binding interactions between this compound and various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in signal transduction pathways, which are crucial for numerous physiological processes.

In vitro studies have demonstrated that this compound exhibits promising inhibitory effects on several key enzymes, including kinases and phosphodiesterases. These enzymes are often implicated in diseases such as cancer, diabetes, and neurodegenerative disorders. The ability of this compound to modulate their activity could lead to the development of new therapeutic strategies targeting these conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These methodologies not only enhance the synthetic route but also improve the overall quality of the final product.

One of the most exciting aspects of this compound is its potential application in drug discovery for neurological disorders. The dihydropyridine core is known to interact with receptors and channels in the brain, making it a valuable candidate for treating conditions such as epilepsy and Alzheimer's disease. Preliminary studies have shown that derivatives of this class can modulate neurotransmitter release and enhance synaptic plasticity, which are critical factors in maintaining cognitive function.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced bioavailability and longer half-life. This compound's fluorine-containing phenyl ring is expected to contribute significantly to its stability and efficacy in biological systems.

As research continues to evolve, new methodologies for drug development are emerging that emphasize rapid screening and high-throughput experimentation. This compound has been incorporated into virtual screening libraries, allowing researchers to rapidly assess its potential interactions with a wide range of biological targets. Such approaches have accelerated the discovery process and led to the identification of novel therapeutic agents.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients in need.

In conclusion, the compound with CAS number 946254-21-3, characterized by its systematic name 2-{5-(4-fluorophenyl)methoxy-2-methyl-4-oxo-1,4-dihydropyridin-1-yl}-N-(furan-2-yl)methylacetamide, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents targeting various diseases.